Cas no 158205-18-6 (N-(6-Bromo-1-oxo-2,3-dihydro-1H-inden-5-yl)acetamide)

• Product Name: N-(6-Bromo-1-oxo-2,3-dihydro-1H-inden-5-yl)acetamide
• CAS No: 158205-18-6
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• MDL: MFCD09263982
• CID: 1030228
• PubChem ID: 9993147
• Update Time: 2025-04-20

N-(6-Bromo-1-oxo-2,3-dihydro-1H-inden-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-Bromo-1-oxo-2,3-dihydro-1H-inden-5-yl)acetamide
• N-(6-bromo-1-oxo-2,3-dihydroinden-5-yl)acetamide
• N-(6-BROMO-2,3-DIHYDRO-1-OXO-1H-INDEN-5-YL)ACETAMIDE
• YHERMLQVYMECSV-UHFFFAOYSA-N
• 5-acetylamino-6-bromo-l-indanone
• N-(6-bromo-1-oxo-indan-5-yl)acetamide
• Z1509524670
• G25392
• SCHEMBL2318021
• 5-Acetylamino-6-bromo-1-indanone
• A809904
• 5-acetamido-6-bromoindan-1-one
• EN300-6494376
• 5-Acetylamino-6-bromo-1 -indanone
• DB-320484
• CS-0216946
• AB50330
• AKOS015916547
• Acetamide, N-(6-bromo-2,3-dihydro-1-oxo-1H-inden-5-yl)-
• DTXSID00433874
• 158205-18-6
• 6-Bromo-5-acetamido-indan-1-one

• MDL： MFCD09263982
• Inchi： 1S/C11H10BrNO2/c1-6(14)13-10-4-7-2-3-11(15)8(7)5-9(10)12/h4-5H,2-3H2,1H3,(H,13,14)
• InChI Key： YHERMLQVYMECSV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(CC2)=O)NC(C)=O

Computed Properties

• Exact Mass: 266.9895
• Monoisotopic Mass: 266.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 46.17